4-{2-[(3R*,4S*)-3-amino-4-propylpyrrolidin-1-yl]-2-oxoethyl}-2-chlorophenol

• IUPAC Name: 1-[(3R,4S)-3-amino-4-propylpyrrolidin-1-yl]-2-(3-chloro-4-hydroxyphenyl)ethanone
• InChI: InChI=1S/C15H21ClN2O2/c1-2-3-11-8-18(9-13(11)17)15(20)7-10-4-5-14(19)12(16)6-10/h4-6,11,13,19H,2-3,7-9,17H2,1H3/t11-,13-/m0/s1
• InChI Key: PVTGJNXGOLTZLW-AAEUAGOBSA-N
• Canonical SMILES: CCCC1CN(CC1N)C(=O)CC2=CC(=C(C=C2)O)Cl
• Isomeric SMILES: CCC[C@H]1CN(C[C@@H]1N)C(=O)CC2=CC(=C(C=C2)O)Cl
• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol

Description

"4-{2-[(3R*,4S*)-3-amino-4-propylpyrrolidin-1-yl]-2-oxoethyl}-2-chlorophenol" is a complex organic molecule. Its specific structure and properties are derived from its functional groups and molecular arrangement.

Synthesis Analysis

The synthesis process for similar complex organic compounds involves multi-step chemical reactions. Techniques like the Claisen-Schmidt condensation reaction and intramolecular Heck reaction are often employed for constructing such molecules (Şahin et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds with similar complexity is characterized using spectroscopic and X-ray diffraction techniques. These methods reveal details like bond lengths, angles, and the overall three-dimensional arrangement of atoms within the molecule (Vogt et al., 2013).

Chemical Reactions and Properties

Compounds like this exhibit various chemical reactions based on their functional groups. For instance, cyclic sulfonamides in similar compounds can undergo double reduction reactions (Evans, 2007). The reactivity can also be influenced by the presence of aryl groups and other substituents.

Physical Properties Analysis

The physical properties such as melting points, solubility, and crystalline structure are typically determined through experimental methods like X-ray crystallography and solid-state NMR (Kumarasinghe et al., 2009).

Chemical Properties Analysis

Chemical properties like reactivity, stability, and interactions with other molecules are assessed using various spectroscopic methods and computational techniques, such as DFT (Density Functional Theory) calculations (Kumar et al., 2014).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Given the presence of the pyrrolidine ring and the phenol group, it might interact with biological targets in ways similar to other pyrrolidine or phenol derivatives.

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. Potential applications in medicinal chemistry could be explored, given the presence of the pyrrolidine ring and the phenol group.